Cas no 2137625-48-8 (2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl-)

• Product Name: 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl-
• CAS No: 2137625-48-8
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5279343
• Update Time: 2025-07-01

2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl-

• Inchi： 1S/C13H28N2/c1-5-7-15-12(4)8-11(3)9-13(15)10-14-6-2/h11-14H,5-10H2,1-4H3
• InChI Key： LBOQUOUNVCTFMS-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C)CC(C)CC1CNCC

Additional information on 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl-

2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl-

2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl- is a complex organic compound with the CAS registry number 2137625-48-8. This compound belongs to the class of piperidine derivatives, which are widely studied in organic chemistry and pharmacology due to their unique structural properties and potential applications in drug design. The molecule features a piperidine ring with substituents at the 4 and 6 positions, as well as an ethyl and propyl group attached to the nitrogen atom. These structural modifications significantly influence the compound's chemical reactivity, solubility, and biological activity.

The synthesis of 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl- involves a series of carefully controlled reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using microwave-assisted synthesis techniques to accelerate reaction times while maintaining high product quality. This approach has shown promise in scaling up production for industrial applications.

In terms of chemical properties, 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl- exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various laboratory-scale reactions. The compound's stability under different pH conditions has also been extensively studied, revealing its resistance to hydrolysis in neutral and mildly acidic environments.

The biological activity of 2-Piperidinemethanamine, N-ethyl-4,6-dimethyl-N-propyl- has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This property suggests its utility in the development of novel antiarrhythmic agents or pain management therapies. Additionally, the compound has shown moderate inhibitory effects on certain kinase enzymes, indicating its potential role in oncology drug discovery.

In the field of medicinal chemistry, 2-Piperidinemethanamine-based compounds are often used as scaffolds for designing bioactive molecules. The substitution pattern at the piperidine ring allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of these compounds to target proteins with high accuracy.

The application of N-ethyl-4,6-dimethyl-N-propyl-piperidinemethanamine extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. For instance, it has been used as a chelating agent in transition metal-catalyzed cross-coupling reactions, enhancing reaction efficiency and selectivity.

In conclusion, 2-Piperidinemethanamine, specifically its N-ethyl-4,6-dimethyl-N-propyl derivative (CAS 2137625-48-8), represents a versatile building block in organic synthesis with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological functions, underscoring its importance in both academic and industrial settings.